Cas no 47341-71-9 (Phenol,4-[(1E)-1-ethyl-2-(4-hydroxyphenyl)-1-buten-1-yl]-, 1-(dihydrogen phosphate))

• Product Name: Phenol,4-[(1E)-1-ethyl-2-(4-hydroxyphenyl)-1-buten-1-yl]-, 1-(dihydrogen phosphate)
• CAS No: 47341-71-9
• MF: C₁₈H₂₁O₅P
• MW: 348.330106496811
• CID: 330976
• PubChem ID: 3036959
• Update Time: 2025-04-19

Phenol,4-[(1E)-1-ethyl-2-(4-hydroxyphenyl)-1-buten-1-yl]-, 1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(1E)-1-ethyl-2-(4-hydroxyphenyl)-1-buten-1-yl]-, 1-(dihydrogen phosphate)
• diethylstilbestrol monophosphate
• Fosfestrolmonophosphat
• [4-[(E)-4-(4-hydroxyphenyl)hex-3-en-3-yl]phenyl] dihydrogen phosphate
• Phosphate diethylstilbesterol
• PDES
• SCHEMBL707840
• 47341-71-9
• Des-MP
• Phenol, 4-(1-ethyl-2-(4-hydroxyphenyl)-1-butenyl)-, 1-(dihydrogen phosphate), (E)-

• Inchi： 1S/C18H21O5P/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(12-8-14)23-24(20,21)22/h5-12,19H,3-4H2,1-2H3,(H2,20,21,22)/b18-17+
• InChI Key： RBNWMSXZPICYAL-ISLYRVAYSA-N
• SMILES： P(=O)(O)(O)OC1C=CC(=CC=1)/C(/CC)=C(/C1C=CC(=CC=1)O)\CC

Computed Properties

• Exact Mass: 348.11266076g/mol
• Monoisotopic Mass: 348.11266076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 87Ų